Cas no 79091-24-0 (5-bromo-4-chloro-2-methanesulfonylpyrimidine)

• Product Name: 5-bromo-4-chloro-2-methanesulfonylpyrimidine
• CAS No: 79091-24-0
• MF: C₅H₄BrClN₂O₂S
• MW: 271.519457817078
• MDL: MFCD11046327
• CID: 565103
• PubChem ID: 240566
• Update Time: 2024-10-27

5-bromo-4-chloro-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-(methylsulfonyl)pyrimidine
• 5-Bromo-4-chloro-2-methanesulfonylpyrimidine
• 5-bromo-4-chloro-2-methylsulfonylpyrimidine
• Pyrimidine,5-bromo-4-chloro-2-(methylsulfonyl)-
• 5-BROMO-4-CHLORO-2-METHANESULFONYL-PYRIMIDINE
• 5-bromo-4-chloro-2-methylsulphonylpyrimidine
• NSC 46963
• CS-0045877
• MFCD11046327
• FT-0651295
• NSC-46963
• EN300-1666526
• 79091-24-0
• NSC46963
• AKOS016003804
• AS-54713
• TD8108
• AC-28080
• Z1269163056
• DTXSID60286661
• J-517077
• SCHEMBL9626944
• 5-Bromo-4-chloro-2-(methylsulfonyl)pyrimidine (ACI)
• 5-bromo-4-chloro-2-methanesulfonylpyrimidine

• MDL： MFCD11046327
• Inchi： 1S/C5H4BrClN2O2S/c1-12(10,11)5-8-2-3(6)4(7)9-5/h2H,1H3
• InChI Key： FATRNESSGITUQV-UHFFFAOYSA-N
• SMILES： O=S(C)(C1N=C(Cl)C(Br)=CN=1)=O

Computed Properties

• Exact Mass: 269.88700
• Monoisotopic Mass: 269.88654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.862±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102-106 ºC
• Boiling Point: 431.3℃ at 760 mmHg
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• PSA: 68.30000
• LogP: 2.37680

5-bromo-4-chloro-2-methanesulfonylpyrimidine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37